Cas no 1225499-10-4 (3-(3-fluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-fluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1225499-10-4
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 5906592
• PubChem ID: 79002165
• Update Time: 2025-05-22

3-(3-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3-fluoro-β-hydroxy-
• 3-Fluoro-β-hydroxybenzenepropanenitrile
• 3-(3-fluorophenyl)-3-hydroxypropanenitrile
• CS-0305659
• EN300-1246652
• AKOS017515654
• 1225499-10-4

• Inchi： 1S/C9H8FNO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,12H,4H2
• InChI Key： TZZRXURUNZLIGR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)F)(O)CC#N

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±27.0 °C(Predicted)
• pka: 12.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-fluorophenyl)-3-hydroxypropanenitrile

Exploring the Potential of 3-(3-Fluorophenyl)-3-Hydroxypropanenitrile in Modern Chemical Research

The compound 3-(3-fluorophenyl)-3-hydroxypropanenitrile (CAS No. 1225499-10-4) has emerged as a significant molecule in contemporary chemical research, offering a unique combination of functional groups that make it versatile for various applications. This compound, characterized by its fluorophenyl group, hydroxyl group, and nitrile group, has garnered attention due to its potential in drug discovery, material science, and organic synthesis. Recent studies have highlighted its role in developing advanced materials and therapeutic agents, underscoring its importance in the scientific community.

3-(3-Fluorophenyl)-3-hydroxypropanenitrile is synthesized through a series of well-established organic reactions, including nucleophilic substitutions and Friedel-Crafts acylation. The presence of the fluorine atom in the aromatic ring imparts unique electronic properties, enhancing the molecule's reactivity and stability. This makes it an ideal candidate for exploring novel chemical transformations and catalytic processes. Researchers have leveraged these properties to design more efficient synthetic pathways, contributing to the broader field of organic chemistry.

In the realm of drug discovery, 3-(3-fluorophenyl)-3-hydroxypropanenitrile has shown promise as a lead compound for developing bioactive molecules. Its structure allows for easy modification, enabling scientists to explore diverse pharmacophores with potential therapeutic applications. Recent studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors, making it a valuable asset in medicinal chemistry. The integration of this compound into drug design pipelines has opened new avenues for treating various diseases, including cancer and neurodegenerative disorders.

Beyond pharmacology, 3-(3-fluorophenyl)-3-hydroxypropanenitrile has found applications in material science. Its functional groups enable the formation of robust polymer networks and advanced coatings, which are highly sought after in industries such as electronics and automotive manufacturing. By incorporating this compound into polymer formulations, researchers have achieved enhanced mechanical properties and thermal stability, paving the way for innovative material solutions.

The latest research on 3-(3-fluorophenyl)-3-hydroxypropanenitrile has also focused on its environmental impact and sustainability. Scientists are investigating methods to synthesize this compound using eco-friendly reagents and energy-efficient processes. These efforts align with global initiatives to promote green chemistry and reduce environmental footprint. By adopting sustainable practices, the production of this compound can be optimized without compromising its quality or performance.

In conclusion, 3-(3-fluorophenyl)-3-hydroxypropanenitrile (CAS No. 1225499-10-4) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile functional groups, and wide-ranging applications make it a cornerstone in various scientific disciplines. As researchers continue to unlock its potential through cutting-edge studies, this compound is poised to play an increasingly vital role in shaping the future of chemistry and related fields.